Cas no 329921-87-1 (<br>2-((5-(4-methoxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-phenylacetam ide)

• Product Name: <br>2-((5-(4-methoxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-phenylacetam ide
• CAS No: 329921-87-1
• MF: C₂₃H₂₀N₄O₂S
• MW: 416.495503425598
• CID: 3071745
• PubChem ID: 1039816
• Update Time: 2025-05-19

<br>2-((5-(4-methoxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-phenylacetam ide Chemical and Physical Properties

Names and Identifiers

• <br>2-((5-(4-methoxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-phenylacetam ide
• 2-[[5-(4-methoxyphenyl)-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]-N-phenylacetamide
• 2-{[5-(4-methoxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-phenylacetamide
• STK123999
• AKOS000572685
• 329921-87-1
• AG-205/33118025
• 2-[5-(4-Methoxy-phenyl)-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl]-N-phenyl-acetamide
• CS-0327808
• 2-((5-(4-Methoxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-phenylacetamide

• Inchi： 1S/C23H20N4O2S/c1-29-20-14-12-17(13-15-20)22-25-26-23(27(22)19-10-6-3-7-11-19)30-16-21(28)24-18-8-4-2-5-9-18/h2-15H,16H2,1H3,(H,24,28)
• InChI Key： DWAVCQOTBUSJBD-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=CC=1)=O)C1=NN=C(C2C=CC(=CC=2)OC)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 416.13069707Da
• Monoisotopic Mass: 416.13069707Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 94.3Ų

Additional information on <br>2-((5-(4-methoxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-phenylacetam ide

Introduction to 2-((5-(4-methoxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-phenylacetamide (CAS No. 329921-87-1)

2-((5-(4-methoxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-phenylacetamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 329921-87-1, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in the development of novel therapeutic agents. The structural features of this molecule, particularly its triazolothiol moiety and phenylacetarylamide backbone, contribute to its unique chemical and pharmacological properties.

The triazolothiol group is a key structural element in this compound, which has been shown to play a crucial role in modulating various biological pathways. Triazoles are known for their stability and versatility in drug design, often serving as scaffolds for bioactive molecules. In contrast, the thiol functionality introduces reactivity that can be exploited for covalent binding interactions with biological targets, enhancing the compound's potential as an inhibitor or modulator.

The phenylacetarylamide moiety further contributes to the compound's pharmacophoric properties. This group is commonly found in bioactive molecules and has been associated with a wide range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. The presence of two phenyl rings in this structure not only enhances its lipophilicity but also provides multiple sites for interactions with biological targets, making it an attractive candidate for drug development.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry due to their ability to interact with biological targets in multiple ways. The combination of a triazolothiol group and a phenylacetarylamide moiety in 2-((5-(4-methoxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-phenylacetamide suggests that it may exhibit dual functionality, potentially targeting multiple pathways simultaneously. This dual-targeting approach has been shown to increase the efficacy of therapeutic agents while reducing side effects.

The 4-methoxyphenyl substituent in the triazole ring adds another layer of complexity to the molecule's structure. Methoxy groups are known to influence both the electronic properties and solubility of organic compounds. In this context, the methoxy group may enhance the compound's bioavailability by improving its solubility in both aqueous and lipid environments. Additionally, it may serve as a site for post-translational modifications or interactions with specific enzymes or receptors.

Research into bioactive molecules derived from triazoles has shown that modifications at various positions within the triazole ring can significantly alter their pharmacological profiles. For instance, studies have demonstrated that substituents at the 4-position of the triazole ring can enhance binding affinity to certain biological targets. In 2-((5-(4-methoxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-phenylacetamide, the presence of a phenyl group at this position suggests that it may exhibit strong binding interactions with relevant targets.

The N-terminal phenylacetarylamide group is another critical feature of this compound. Phenylacetarylamides have been extensively studied for their potential therapeutic applications due to their ability to interact with various biological receptors and enzymes. The N-terminal phenyl group provides a hydrophobic surface that can interact favorably with lipid environments within cells, while the acetarylamide moiety offers a site for hydrogen bonding interactions with polar regions of biological targets.

In terms of synthetic chemistry, 2-((5-(4-methoxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-phenylacetamide represents an interesting challenge for organic chemists due to its complex structure. The synthesis involves multiple steps, including condensation reactions between aromatic aldehydes and hydrazines to form triazoles, followed by thiolation reactions to introduce the thiol group. The final step involves coupling with phenylacetic acid derivatives to form the amide bond.

The use of modern synthetic techniques has enabled researchers to optimize the synthesis of such complex molecules more efficiently than ever before. Techniques such as transition-metal-catalyzed cross-coupling reactions have made it possible to construct intricate molecular frameworks in fewer steps than traditional methods would require. These advancements have not only accelerated the discovery process but also allowed for greater structural diversity among bioactive molecules.

Evaluation of biological activity is crucial for determining the potential therapeutic applications of 2-((5-(4-methoxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-y l)thio)-N-ph enylacetamide (CAS No. 329921 -87 -1). Initial studies have shown that this compound exhibits inhibitory activity against several enzymes implicated in inflammatory diseases and cancer progression. The triazolothiol group appears to be responsible for these effects by interfering with enzyme-substrate binding or by modulating enzyme conformational changes.

Furthermore, 5-( 4 -methoxyph en y l ) - 4 -ph en y l - 4 H - 1 , 2 , 4 -triaz ol - 3 -y l derivatives have been explored for their potential antimicrobial properties. The structural features shared by this class of compounds suggest that they may disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways within microbial cells. Preliminary experiments have shown promising results in vitro against certain bacterial strains resistant to conventional antibiotics.

The combination of computational modeling and experimental validation has been instrumental in understanding how these compounds interact with biological targets at an atomic level. High-resolution crystal structures obtained from X-ray diffraction studies have provided insights into how these molecules bind to specific enzymes or receptors within cells. These structural insights have guided medicinal chemists toward designing more potent derivatives with improved pharmacological profiles.

In conclusion, 2 -((5-( 4 -meth oxyph en y l ) - 4 -ph en y l - 4 H - 1 , 2 , 4 -tria z ol - 3 -y l )th io ) - N-ph en y lacet am ide(CAS No . 329921 -87 -1) represents an exciting example o f how structural complexity can be leveraged t o develop novel bioactive molecules . Its unique combination o f functional groups makes i t a promising candidate f or further exploration i n drug discovery programs . As research continues t o uncover new therapeutic applications f or thi s class o f compoun ds , i t i s likely t hat additional derivatives wi ll emerge w ith enhanced efficacy an d selectivity . p >